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Introduction
Unsaturated polyesters (UPEs) are a cornerstone of the thermoset polymer industry, valued for

their versatility, low cost, and ease of processing.[1] They are traditionally synthesized through

the polycondensation of diols with a combination of saturated and unsaturated dicarboxylic

acids or their anhydrides.[1] The sites of unsaturation, typically derived from maleic anhydride

or fumaric acid, are crucial for the subsequent cross-linking reaction with a vinyl monomer,

such as styrene, to form a rigid three-dimensional network.

This application note details a protocol for the synthesis of an unsaturated polyester that

incorporates 2-Hydroxyethyl hydrogen phthalate (CAS 17689-42-8). Due to its monofunctional

hydroxyl and carboxyl groups, this molecule does not act as a chain-extending monomer in the

traditional sense. Instead, it serves as a reactive modifier. Its incorporation into the polyester

backbone can be used to control the molecular weight and introduce specific chemical
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functionalities. The phthalate moiety can enhance thermal stability and chemical resistance,

while the terminal group modification can influence the final properties of the cured resin.

This protocol employs a melt condensation method, utilizing boric acid as a mild and effective

catalyst for the esterification reactions.

Materials and Reagents
Reagent

CAS
Number

Formula
Molar Mass
( g/mol )

Key
Properties

Supplier
Example

2-

Hydroxyethyl

hydrogen

phthalate

17689-42-8 C₁₀H₁₀O₅ 210.18
White solid,

Modifier

Sigma-

Aldrich

Maleic

Anhydride
108-31-6 C₄H₂O₃ 98.06

White solid,

Unsaturated

monomer

Carl ROTH

Propylene

Glycol
57-55-6 C₃H₈O₂ 76.09

Colorless

liquid, Diol

Fisher

Scientific

Boric Acid 10043-35-3 H₃BO₃ 61.83

White

powder,

Catalyst

American

Borate

Company

Hydroquinon

e
123-31-9 C₆H₆O₂ 110.11

White solid,

Inhibitor

Sigma-

Aldrich

Nitrogen

(high purity)
7727-37-9 N₂ 28.01 Inert gas Local supplier

Safety Precautions
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side

shields, and appropriate chemical-resistant gloves. All operations should be conducted inside a

certified chemical fume hood.

2-Hydroxyethyl hydrogen phthalate: May cause respiratory irritation. Avoid breathing dust.[2]
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Maleic Anhydride: Corrosive. Causes severe skin burns and eye damage. May cause allergy

or asthma symptoms if inhaled.[3][4] EUH071: Corrosive to the respiratory tract.[3]

Propylene Glycol: May cause mild skin and eye irritation.[5][6]

Boric Acid: May damage fertility or the unborn child.[7][8] Obtain special instructions before

use and do not handle until all safety precautions have been read and understood.[8]

Hydroquinone: Harmful if swallowed and can cause serious eye damage. Suspected of

causing genetic defects and is very toxic to aquatic life.

Experimental Protocol
This protocol outlines the synthesis of a modified unsaturated polyester via a two-stage melt

condensation process. The first stage involves the reaction of the diol with the anhydride to

form a half-ester, followed by the second stage of polycondensation at a higher temperature.

Molar Ratios of Reactants
The ratio of reactants is critical for achieving the desired polymer properties. A slight excess of

glycol is typically used to compensate for evaporative losses at high temperatures.

Maleic Anhydride: 0.7 mol

2-Hydroxyethyl hydrogen phthalate: 0.3 mol

Propylene Glycol: 1.05 mol

Boric Acid: 0.1% of the total weight of reactants

Hydroquinone: 0.02% of the total weight of reactants

Synthesis Workflow
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Reaction

Completion & Analysis

1. Charge Reactor:
- Propylene Glycol
- Maleic Anhydride

- 2-Hydroxyethyl hydrogen phthalate

2. Add Hydroquinone

3. Assemble Apparatus:
- Mechanical Stirrer

- N2 Inlet
- Condenser

4. Purge with N2 (15 min)

5. Heat to 130-150°C
(First Stage Esterification)

6. Add Boric Acid

7. Ramp to 190-210°C
(Second Stage Polycondensation)

8. Monitor Reaction:
- Acid Value
- Viscosity

9. Cool to <100°C

Target Acid Value Reached

10. Discharge Product

11. Characterize Resin
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Caption: Experimental workflow for the synthesis of modified UPE.
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Step-by-Step Procedure
Reactor Setup: Equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, a

nitrogen inlet, and a condenser with a side arm for collecting the water of condensation.

Charging Reactants: Charge the flask with propylene glycol, maleic anhydride, and 2-

hydroxyethyl hydrogen phthalate according to the molar ratios specified in section 4.1. Add

hydroquinone as an inhibitor to prevent premature gelation.

Inert Atmosphere: Begin stirring and purge the system with a gentle stream of nitrogen for at

least 15 minutes to remove oxygen. Maintain a positive nitrogen pressure throughout the

reaction.

First Stage - Esterification: Heat the reaction mixture to 130-150°C. This stage facilitates the

opening of the maleic anhydride ring by the hydroxyl groups of propylene glycol and 2-

hydroxyethyl hydrogen phthalate to form half-esters. Hold at this temperature for 1-2 hours.

Catalyst Addition: Once the initial reaction subsides and the mixture is homogenous, add

boric acid to the flask.

Second Stage - Polycondensation: Gradually increase the temperature to 190-210°C. Water

will begin to distill off as a byproduct of the esterification reaction. Collect and monitor the

volume of the distillate.

Monitoring the Reaction: The progress of the polycondensation is monitored by periodically

taking samples and measuring the acid value. The reaction is considered complete when the

acid value drops to the target range (e.g., 25-35 mg KOH/g). Viscosity measurements can

also be used to track the increase in molecular weight.

Cooling and Discharge: Once the target acid value is reached, turn off the heating and allow

the reactor to cool to below 100°C under a nitrogen blanket. The resulting viscous polyester

resin can then be discharged into a suitable container.

Reaction Mechanism and Characterization
The synthesis proceeds via step-growth polymerization. The hydroxyl groups of propylene

glycol and 2-hydroxyethyl hydrogen phthalate react with the carboxyl groups of maleic
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anhydride and the phthalate moiety. Boric acid catalyzes the esterification by activating the

carboxylic acid group.

Propylene Glycol
(Diol)

Reactants

Maleic Anhydride
(Unsaturated Anhydride)

2-Hydroxyethyl hydrogen phthalate
(Modifier)

Unsaturated Polyester Chain
~[-O-PG-O-CO-MA-CO-]n~

Melt Condensation
(190-210°C, -H2O)

Boric Acid
(Catalyst)

 catalyzes

Click to download full resolution via product page

Caption: Generalized reaction scheme for the UPE synthesis.

Characterization of the Final Resin
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Parameter Method Typical Value Purpose

Acid Value
Titration (ASTM

D1639)
25-35 mg KOH/g

Indicates the extent of

reaction and the

number of terminal

carboxyl groups.

Viscosity Brookfield Viscometer Varies

Relates to the

molecular weight and

processability of the

resin.

Appearance Visual Clear, yellowish liquid
Basic quality control

check.

FT-IR Spectroscopy Spectrometer -

Confirms the

presence of ester

linkages (C=O stretch

~1730 cm⁻¹), C=C

bonds (~1645 cm⁻¹),

and hydroxyl groups

(broad peak ~3400

cm⁻¹).

Discussion
The incorporation of 2-Hydroxyethyl hydrogen phthalate (HEHP) into the unsaturated polyester

backbone serves multiple purposes. As a monofunctional reactant in terms of chain extension

(it has one hydroxyl and one carboxyl group), it acts as a chain terminator, which can be a

deliberate strategy to control the final molecular weight of the polyester. This is a critical

parameter that influences the viscosity of the resin and the mechanical properties of the cured

product.

The aromatic ring from the phthalate moiety is expected to increase the rigidity and thermal

stability of the polymer backbone. The ratio of HEHP to the other difunctional monomers

(maleic anhydride and propylene glycol) can be adjusted to fine-tune these properties. A higher

concentration of HEHP will lead to lower molecular weight polyesters with a higher

concentration of aromatic content.
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The use of boric acid as a catalyst is advantageous as it is a milder and less toxic alternative to

commonly used organometallic catalysts like tin or titanium compounds.[9][10] It is particularly

effective in catalyzing the esterification of hydroxyl-carboxylic acids.

Conclusion
This application note provides a comprehensive and detailed protocol for the synthesis of a

novel unsaturated polyester modified with 2-Hydroxyethyl hydrogen phthalate. By carefully

controlling the stoichiometry of the reactants and the reaction conditions, researchers can

produce resins with tailored properties for various applications, including coatings, composites,

and casting materials. The provided safety guidelines and characterization methods ensure a

reliable and safe experimental process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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